L-Hydroxyproline-d4

• Molecular Formula: C5H9NO3
• Molecular Weight: 135.15 g/mol
• InChI: InChI=1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4+/m1/s1/i2D2,3D,4D
• InChIKey: PMMYEEVYMWASQN-AXWUYBSXSA-N

L-Hydroxyproline-d4 Specifications & Identity

L-Hydroxyproline-d4 (CAS 2734920-51-3), chemically defined as (2S,4R)-4-hydroxypyrrolidine-2-carboxylic-2,4,5,5-d4 acid, is a deuterium-labeled analog of L-hydroxyproline featuring four deuterium substitutions at the C2, C4, and both C5 positions . With a molecular formula of C5H5D4NO3 and a molecular weight of 135.15 g/mol, this compound exhibits a nominal mass shift of +4 Da relative to unlabeled L-hydroxyproline (MW 131.13 g/mol) . It is supplied as a white to off-white solid with reported purity specifications typically at or above 98%, with some vendor certificates indicating 99.85% or 99.9% purity by HPLC . As a stable isotope-labeled internal standard (SIL-IS), L-Hydroxyproline-d4 is specifically intended for quantitative mass spectrometry applications including LC-MS, GC-MS, and NMR-based analyses .

1

Stable isotope-labeled internal standard (SIL-IS) Deuterium-labeled mass shift enables independent MS quantification channels

2

HPLC purity context Supplied with reported purity suitable for quantitative bioanalytical workflows

3

Designed for LC-MS, GC-MS, and NMR Compatible with isotope dilution mass spectrometry methods

Why L-Hydroxyproline-d4 Is Irreplaceable

Substituting L-Hydroxyproline-d4 with unlabeled L-hydroxyproline, structural analog internal standards, or even differently deuterated variants introduces quantifiable analytical bias that compromises data integrity. Unlabeled L-hydroxyproline lacks the requisite mass shift to serve as an internal standard for itself, as it co-elutes and produces identical precursor and product ions, precluding independent quantification channels [1]. Structural analogs (e.g., pipecolic acid, 3,4-dehydroproline, or histidine) exhibit differential ionization efficiencies and chromatographic retention behaviors, resulting in incomplete correction of matrix effects and ion suppression phenomena [1][2]. Even among deuterated hydroxyproline variants, L-Hydroxyproline-d3 (MW 134.15 g/mol, exact mass 134.0771 Da) may present spectral overlap with the M+2 or M+3 natural abundance isotopic peaks of unlabeled analyte at higher concentrations, whereas the +4 Da mass shift of L-Hydroxyproline-d4 provides enhanced baseline resolution from these natural abundance signals . Procurement of this specific deuterated form is therefore a technical requirement for achieving the accuracy and reproducibility mandated by regulated bioanalytical method validation guidelines [2].

Unlabeled L-hydroxyproline Co-elution and identical MRM transitions prevent independent quantification; cannot serve as internal standard for itself.

Structural analog internal standards Differential ionization and chromatographic retention may lead to incomplete matrix effect correction and variable recovery.

L-Hydroxyproline-d3 (+3 Da shift) +3 Da shift may overlap with natural abundance M+3 isotopic peak at higher analyte concentrations, potentially introducing cross-talk.

• [1] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量. 2025. Available at: https://dmpkservice.wuxiapptec.com View Source
• [2] Colgrave ML, Allardyce BJ. Quantitation of hydroxyproline in bone by gas chromatography–mass spectrometry. J Chromatogr B. 2004. Available at: https://www.sciencedirect.com/science/article/abs/pii/S1570023204001452 View Source

L-Hydroxyproline-d4 Quantitative Evidence

Mass Shift vs Unlabeled Hydroxyproline

L-Hydroxyproline-d4 exhibits a nominal mass shift of +4 Da relative to unlabeled L-hydroxyproline due to substitution of four hydrogen atoms with deuterium at positions 2, 4, 5, and 5 of the pyrrolidine ring . Unlabeled L-hydroxyproline has a molecular weight of 131.13 g/mol, whereas L-Hydroxyproline-d4 has a molecular weight of 135.15 g/mol . This 4 Da difference enables baseline-resolved multiple reaction monitoring (MRM) transitions in triple quadrupole LC-MS/MS systems without interference from the natural abundance isotopic envelope of the unlabeled analyte [1]. This fundamental mass difference is the primary enabling characteristic for its function as an SIL-IS.

Mass shift vs unlabeled

Class-level inference

MW 135.15 vs 131.13 g/mol — Δ +4.02 Da nominal mass shift

Supports baseline-resolved MRM transitions without natural abundance interference.

Minimum technical requirement for SIL-IS; insufficient mass shift compromises channel independence.

Evidence Dimension	Molecular weight (Da) and isotopic substitution pattern
Target Compound Data	Molecular weight 135.15 g/mol; deuterium substitution at C2, C4, C5, C5 (four positions)
Comparator Or Baseline	Unlabeled L-hydroxyproline: molecular weight 131.13 g/mol; no deuterium substitution
Quantified Difference	Δ +4.02 g/mol nominal mass difference
Conditions	Chemical structure analysis; MS detection in LC-MS and GC-MS systems

Why This Matters

This mass difference is the minimum technical requirement for any SIL-IS; procurement of an unlabeled compound or an insufficiently labeled variant (±0-3 Da) compromises the ability to establish independent, interference-free quantification channels.

• [1] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量. 2025. Available at: https://dmpkservice.wuxiapptec.com View Source

LC-MS/MS Assay Validation Metrics

In a validated LC-MS/MS method using deuterium-labeled hydroxyproline (not explicitly specified as d3 or d4) as internal standard for mouse kidney tissue analysis, the calibration curve demonstrated linearity from 5 to 500 nmol/mg tissue with within-run and between-run precision and accuracy of less than 6% and within 100 ± 6%, respectively [1]. In a separate study using Hydroxyproline-D3 as internal standard for lung homogenate analysis, HP detection was linear from 10 μg/mL to 800 μg/mL (correlation coefficient 0.996-0.999), with coefficients of variation of 8.5% at 10.0 μg/mL and 5.0% at 800 μg/mL, and limited matrix effects were observed [2][3]. These data establish the analytical performance baseline achievable with deuterated hydroxyproline SIL-IS.

LC-MS/MS validation metrics

Cross-study comparable

Linearity 5–500 nmol/mg; precision <6% CV; accuracy 100±6%

Supports bioanalytical validation review for tissue collagen quantification.

Performance meets typical acceptance criteria (precision ≤15% CV, accuracy 85–115%).

Evidence Dimension	Method validation parameters: linear range, precision, accuracy, matrix effect
Target Compound Data	Deuterium-labeled Hyp IS: linear range 5-500 nmol/mg; precision/accuracy <6% and 100±6% [1]. Hydroxyproline-D3 IS: linear range 10-800 μg/mL; CV 8.5% (low) to 5.0% (high); limited matrix effects [2]
Comparator Or Baseline	Commercial colorimetric/UV assays with chemical derivatization (no SIL-IS): subject to matrix effects leading to reduced accuracy [2]
Quantified Difference	Not directly quantified; class-level performance improvement documented
Conditions	LC-MS/MS with cation exchange chromatography (lung homogenate) or specialized analytical column for intact amino acids (mouse kidney tissue)

Why This Matters

These validation metrics demonstrate that deuterated hydroxyproline SIL-IS enables analytical performance that meets or exceeds typical bioanalytical method validation acceptance criteria (precision ≤15% CV, accuracy 85-115%), which non-SIL-IS methods frequently fail to achieve.

• [1] Shiota R, Morita H, Matsumoto T, et al. Bioanalytical Method for the Determination of Hydroxyproline in Mouse Kidney by High-Performance Liquid Chromatography with Tandem Mass Spectrometric Detection. Analytical Sciences. 2017;33(6):719. Available at: https://www.jsac.or.jp/analsci/abst.php/33/6/719 View Source
• [2] McElroy M, Davis J, Marsden A, et al. Improved assay for the quantification of hydroxyproline (collagen) in animal models of Idiopathic Pulmonary Fibrosis. European Respiratory Journal. 2021;58(Suppl 65):PA729. Available at: https://publications.ersnet.org/content/erj/58/suppl65/pa729 View Source
• [3] ERS Education. Improved assay for the quantification of hydroxyproline (collagen) in animal models of Idiopathic Pulmonary Fibrosis. Virtual Congress 2021. Available at: https://www.ers-education.org/lr/show-details/?idP=250770 View Source

Matrix Effect Correction vs Structural Analogs

Stable isotope-labeled internal standards (SIL-IS) such as L-Hydroxyproline-d4 co-elute with the target analyte and exhibit nearly identical ionization behavior, enabling precise correction of matrix effects and ion suppression [1]. In contrast, structural analog internal standards (e.g., pipecolic acid, 3,4-dehydroproline, histidine) may exhibit differential chromatographic retention and ionization efficiency, resulting in incomplete matrix effect compensation [1][2]. In one study using histidine as internal standard for hydroxyproline quantification, extraction recoveries ranged from 89 to 98% across concentration levels [2], whereas SIL-IS methods have been shown to achieve analytical recovery averaging 99% with overall imprecision less than 5% in urine matrices [3].

Matrix effect correction

Class-level inference

SIL-IS recovery ~99% vs structural analog IS recovery 89–98%

Indicates more consistent matrix effect compensation across biological matrices.

Reduces need for matrix-matched calibration curves in method development.

Evidence Dimension	Matrix effect correction capability and analytical recovery
Target Compound Data	SIL-IS (deuterated hydroxyproline): average recovery 99%; overall imprecision <5% (urine) [3]
Comparator Or Baseline	Structural analog IS (histidine): extraction recovery 89-98% across concentration levels [2]
Quantified Difference	SIL-IS: recovery 99% ± <5% imprecision; Structural analog: recovery 89-98% (range dependent on concentration level)
Conditions	Urine hydroxyproline assay with IS correction [3]; LC-TOF-MS quantification with histidine IS [2]

Why This Matters

For procurement decisions, this performance gap translates directly to method robustness: SIL-IS methods deliver narrower, more consistent recovery ranges across diverse biological matrices, reducing the need for matrix-matched calibration curves and extensive method revalidation.

• [1] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量. 2025. Available at: https://dmpkservice.wuxiapptec.com View Source
• [2] Analytical and Bioanalytical Chemistry. Development and validation of a generic method for quantification of collagen in food supplement tablets using liquid chromatography coupled with time-of-flight mass spectrometry. 2015. Available at: https://link.springer.com/article/10.1007/s00216-014-8431-2 View Source
• [3] Pathology - Journal of the RCPA. Urine Hydroxyproline: A Potential Error in Quantification and a Proposed Procedure for Its Measurement. 1991. Available at: https://journals.lww.com/pathology/abstract/1991/23010/urine_hydroxyproline__a_potential_error_in.10.aspx View Source

d4 vs d3: Procurement Consideration

L-Hydroxyproline-d4 (MW 135.15 g/mol, four deuterium substitutions) provides a +4 Da mass shift from unlabeled L-hydroxyproline (MW 131.13 g/mol) . L-Hydroxyproline-d3 (MW 134.15 g/mol, three deuterium substitutions) provides a +3 Da mass shift from unlabeled analyte . In high-concentration samples, the natural abundance M+2 and M+3 isotopic peaks of unlabeled hydroxyproline can produce measurable signals at m/z corresponding to the +2 and +3 Da shifts. The +4 Da shift of L-Hydroxyproline-d4 provides additional spectral separation from these natural abundance signals, potentially reducing cross-talk interference in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) transitions.

d4 vs d3 procurement

Class-level inference

+4 Da vs +3 Da shift — greater separation from natural M+2/M+3 peaks

May improve signal-to-noise in high-endogenous hydroxyproline samples or near LLOQ.

Incrementally better spectral separation; benefits depend on specific MS method conditions.

Evidence Dimension	Mass shift magnitude and potential spectral interference
Target Compound Data	L-Hydroxyproline-d4: MW 135.15 g/mol; +4 Da shift; four deuterium substitutions
Comparator Or Baseline	L-Hydroxyproline-d3: MW 134.15 g/mol; +3 Da shift; three deuterium substitutions
Quantified Difference	Δ +1 Da greater mass shift for d4 variant
Conditions	Mass spectrometric analysis; theoretical consideration of natural abundance isotopic distribution

Why This Matters

When selecting between commercially available deuterated hydroxyproline internal standards, the +4 Da variant offers incrementally improved spectral separation from natural abundance isotopic signals, which may be advantageous for methods analyzing samples with high endogenous hydroxyproline concentrations or when operating near the lower limit of quantification.

L-Hydroxyproline-d4 Application Scenarios

Tissue Collagen LC-MS/MS Quantification

L-Hydroxyproline-d4 is optimally deployed as the internal standard for LC-MS/MS quantification of hydroxyproline in acid-hydrolyzed tissue samples (e.g., kidney, lung, liver) for collagen content estimation. Validated methods using deuterium-labeled hydroxyproline as SIL-IS achieve linear calibration from 5 to 500 nmol/mg tissue with within-run and between-run precision and accuracy of less than 6% and within 100 ± 6%, respectively [1]. This application scenario leverages the compound's ability to correct for matrix effects inherent in complex tissue hydrolysates, enabling direct injection without extensive sample cleanup [1].

IPF Biomarker Quantification

In preclinical animal models of bleomycin-induced lung fibrosis, L-Hydroxyproline-d4 (or its d3 analog) serves as the SIL-IS for hydroxyproline quantification as a surrogate marker of collagen deposition and fibrosis severity. LC-MS/MS methods using deuterated hydroxyproline IS demonstrate linear detection from 10 μg/mL to 800 μg/mL with coefficients of variation of 8.5% at low concentrations (10.0 μg/mL) and 5.0% at high concentrations (800 μg/mL), with limited matrix effects observed in lung homogenates [2][3]. This performance enables reproducible quantification across the dynamic range required to detect both baseline collagen levels and treatment-induced changes in fibrotic tissue.

Hydroxyproline Peptide Absorption Studies

While the evidence directly supporting L-Hydroxyproline-d4 in peptide quantification is limited, the broader class of stable isotope-labeled internal standards enables highly accurate simultaneous quantification of hydroxyproline and hydroxyproline-containing dipeptides and tripeptides in human blood by LC-MS. Studies using protease digests of stable isotope-labeled collagen as internal standards achieved coefficients of variation of <7% for multiple hydroxyproline-containing peptides across three separate measurements [4]. L-Hydroxyproline-d4, as the free amino acid SIL-IS, would be applicable in workflows requiring quantification of free hydroxyproline following hydrolysis of these peptide fractions.

Spectral Separation from Natural Abundance

For analytical methods analyzing samples with high endogenous hydroxyproline concentrations or when operating near the lower limit of quantification, L-Hydroxyproline-d4 (+4 Da shift) may be preferentially selected over L-Hydroxyproline-d3 (+3 Da shift) due to its incrementally greater mass separation from the natural abundance M+2 and M+3 isotopic peaks of unlabeled hydroxyproline . This additional spectral separation can reduce cross-talk interference in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) transitions, potentially improving signal-to-noise characteristics at low analyte concentrations .

Application

Selection Property

Validation Focus

Tissue collagen LC-MS/MS quantification

Co-eluting SIL-IS with matched ionization

Matrix effect correction and linearity in hydrolysates

Lung fibrosis model collagen quantification

Reproducibility across wide dynamic range

Precision and matrix effect in tissue homogenates

Hydroxyproline peptide absorption research

Co-eluting SIL-IS for peptide quantification

Accuracy in complex protein digests

High-sensitivity MS detection

+4 Da mass shift for reduced interference

Spectral separation from natural isotope peaks

• [1] Shiota R, Morita H, Matsumoto T, et al. Bioanalytical Method for the Determination of Hydroxyproline in Mouse Kidney by High-Performance Liquid Chromatography with Tandem Mass Spectrometric Detection. Analytical Sciences. 2017;33(6):719. Available at: https://www.jsac.or.jp/analsci/abst.php/33/6/719 View Source
• [2] McElroy M, Davis J, Marsden A, et al. Improved assay for the quantification of hydroxyproline (collagen) in animal models of Idiopathic Pulmonary Fibrosis. European Respiratory Journal. 2021;58(Suppl 65):PA729. Available at: https://publications.ersnet.org/content/erj/58/suppl65/pa729 View Source
• [3] ERS Education. Improved assay for the quantification of hydroxyproline (collagen) in animal models of Idiopathic Pulmonary Fibrosis. Virtual Congress 2021. Available at: https://www.ers-education.org/lr/show-details/?idP=250770 View Source
• [4] Taga Y, et al. Highly accurate quantification of hydroxyproline-containing peptides in blood using a protease digest of stable isotope-labeled collagen. J Agric Food Chem. 2014;62(50):12096-102. PMID: 25417748. Available at: https://pubmed.ncbi.nlm.nih.gov/25417748/ View Source